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Introduction

Enhanced Oil Recovery (EOR) techniques are vital for maximizing hydrocarbon extraction from
mature reservoirs. Chemical EOR, patrticularly the use of surfactants, plays a crucial role in
mobilizing residual oil trapped by capillary forces and unfavorable wettability conditions. C18E4
(Polyoxyethylene (4) Stearyl Ether, Steareth-4) is a nonionic surfactant with potential
applications in this field. Its amphiphilic nature, arising from the lipophilic stearyl (C18) tail and
the hydrophilic polyethylene oxide (E4) head, allows it to reduce the interfacial tension between
oil and water and alter the wettability of reservoir rock.

This document provides detailed application notes and protocols for the evaluation of C18E4
as a candidate for surfactant-based EOR. While specific performance data for C18E4 in EOR
applications is not extensively available in public literature, this guide offers a framework for its
systematic investigation.

Mechanism of Action in Enhanced Oil Recovery

The primary mechanisms by which surfactants like C18E4 contribute to enhanced oil recovery
are:

 Interfacial Tension (IFT) Reduction: Surfactants accumulate at the oil-water interface,
significantly lowering the IFT.[1] This reduction in interfacial tension diminishes the capillary
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forces that trap oil droplets within the porous rock matrix, allowing them to be mobilized and
displaced by the injected fluid.

Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In oil-wet reservoirs,
crude oil adheres strongly to the rock surface, hindering its displacement by water.
Surfactants can adsorb onto the rock surface, altering its wettability towards a more water-
wet state. This change facilitates the detachment of the oil film from the rock, improving
recovery.

Data Presentation: Expected Performance of C18E4

The following tables present a hypothetical yet representative summary of quantitative data
that could be generated during the evaluation of C18E4 for EOR applications. These tables are
intended to serve as a template for organizing experimental results.

Table 1: Interfacial Tension (IFT) of C18E4 Solutions with Crude Oil

C18E4 ) )
. .. Interfacial Tension
Concentration Temperature (°C) Salinity (ppm NaCl)
(mN/m)
(wt%)
0.0 25 10,000 25.4
0.1 25 10,000 5.2
0.5 25 10,000 1.8
1.0 25 10,000 0.9
0.5 50 10,000 15
0.5 25 30,000 2.1

Table 2: Wettability Alteration by C18E4 on Reservoir Rock
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Initial Surfactant Contact Angle  Wettability
Rock Type L .
Wettability Solution (°) State
Sandstone Oil-wet Brine 135 Oil-wet
_ 0.5 wt% C18E4
Sandstone Oil-wet ) ) 75 Water-wet
in Brine
Carbonate Oil-wet Brine 142 Oil-wet
, 0.5 wt% C18E4 ,
Carbonate Oil-wet ) ) 85 Intermediate-wet
in Brine
Table 3: Core Flooding Performance of C18E4
Flooding Stage Pore Volumes Injected Oil Recovery Factor (%)

Waterflooding (Secondary

2.0 45
Recovery)
0.5 wt% C18E4 Flooding
) 15 15 (Incremental)
(Tertiary Recovery)
Total Recovery 3.5 60

Experimental Protocols

Protocol 1: Interfacial Tension (IFT) Measurement

Objective: To determine the effectiveness of C18E4 in reducing the interfacial tension between

crude oil and brine.

Apparatus:

e Pendant drop tensiometer

» Syringe with a needle of known diameter

e Optical system with a camera
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Temperature-controlled cell

Software for drop shape analysis

Procedure:

Prepare brine solutions of desired salinity (e.g., 10,000 ppm NacCl).

Prepare stock solutions of C18E4 in the prepared brine at various concentrations (e.g., 0.1,
0.5, 1.0 wt%).

Fill the temperature-controlled optical cell with the C18E4 solution.
Fill the syringe with the crude oil to be tested.

Immerse the needle tip into the C18E4 solution within the cell.
Slowly form a pendant drop of crude oil at the needle tip.

Allow the drop to equilibrate for a specified time.

Capture an image of the drop profile using the optical system.

The software will analyze the shape of the drop and calculate the interfacial tension based
on the Young-Laplace equation.

Repeat the measurement at different C18E4 concentrations, temperatures, and salinities.

Protocol 2: Wettability Alteration (Contact Angle
Measurement)

Objective: To evaluate the ability of C18E4 to alter the wettability of reservoir rock from oil-wet

to water-wet.

Apparatus:

Goniometer with an environmental chamber
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o Core plugs or flat polished rock surfaces (sandstone, carbonate)
e Crude oll

e Brine and C18E4 solutions

Procedure:

e Clean and dry the rock samples.

o Saturate the rock samples with brine.

o Age the brine-saturated samples in crude oil at reservoir temperature for several days to
establish an oil-wet condition.

o Place the aged rock sample in the environmental chamber of the goniometer, filled with the
test fluid (brine or C18E4 solution).

» Dispense a small droplet of crude oil onto the rock surface.
» Allow the droplet to equilibrate.

o Measure the contact angle between the oil droplet and the rock surface through the aqueous
phase. A contact angle greater than 90° indicates oil-wet conditions, while an angle less than
90° indicates water-wet conditions.

» Repeat the measurements with different C18E4 concentrations.

Protocol 3: Core Flooding Test

Objective: To quantify the incremental oil recovery achieved by injecting a C18E4 solution after
conventional waterflooding.

Apparatus:
o Core holder

e High-pressure pumps for fluid injection
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e Reservoir core plug

e Fluid accumulators for brine, crude oil, and surfactant solution

o Back-pressure regulator

 Effluent collector

e Pressure transducers and temperature controller

Procedure:

o Clean, dry, and characterize the core plug (porosity, permeability).
o Saturate the core plug with brine.

« Inject crude oil to displace the brine to irreducible water saturation.

o Waterflooding (Secondary Recovery): Inject brine at a constant rate until no more oil is
produced. Record the volume of oil recovered.

o Surfactant Flooding (Tertiary Recovery): Inject the C18E4 solution (e.g., 0.5 wt% in brine)
into the core plug at the same injection rate.

e Collect the effluent and measure the volume of oil and water produced over time.

o Calculate the incremental oil recovery factor as the percentage of the original oil in place
recovered during the surfactant flood.

Visualizations
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Caption: Mechanism of Enhanced Oil Recovery using C18E4 surfactant.
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Caption: Experimental workflow for core flooding analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Application Notes and Protocols for C18E4 in Enhanced
Oil Recovery (EOR) Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595584#c18e4-applications-in-enhanced-oil-
recovery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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